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Compound of Interest

Compound Name: 2-Bromo-3-(bromomethyl)pyridine

Cat. No.: B1279060

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, operational, and disposal information for handling 2-
Bromo-3-(bromomethyl)pyridine (CAS No: 94446-97-6). Adherence to these protocols is
essential for ensuring personal safety and maintaining a secure laboratory environment. This
chemical is classified as a hazardous substance, and proper handling is paramount to mitigate
risks.

Hazard Identification

2-Bromo-3-(bromomethyl)pyridine is associated with the following hazards:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Acute Toxicity: May be harmful if swallowed or in contact with skin.[3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the primary defense against chemical
exposure. The following PPE is mandatory when handling 2-Bromo-3-
(bromomethyl)pyridine.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles with
side-shields conforming to
EN166 (EU) or NIOSH (US)
standards. A face shield should

be used for splash hazards.[4]

[5]

Protects eyes from potential
splashes and contact with the
chemical, which can cause

serious irritation.[1][2]

Hand Protection

Nitrile or other suitable
chemical-resistant gloves.
Gloves must be inspected
before use and disposed of

after contamination.[6]

Prevents skin contact and
absorption, which can cause
irritation.[1][3]

Body Protection

A laboratory coat or other
suitable protective clothing to

prevent skin exposure.[1][4][7]

Protects against contamination

of personal clothing and skin.

Respiratory Protection

To be used in case of
insufficient ventilation or the
potential for aerosolization.
Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded

or if irritation is experienced.[4]

[5]

Protects the respiratory system

from irritation.[1][2]

Operational and Disposal Plans

A systematic approach to handling 2-Bromo-3-(bromomethyl)pyridine from receipt to

disposal is crucial for minimizing risks.

Experimental Protocols: Step-by-Step Guidance

1. Receiving and Storage:

» Upon receipt, inspect the container for any signs of damage or leakage.
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o Store the container tightly closed in a cool, dry, and well-ventilated area away from
incompatible substances.[1][7]

» The storage area should be locked.[1][7]
2. Handling and Experimentation:

 All handling of 2-Bromo-3-(bromomethyl)pyridine should be conducted in a well-ventilated
chemical fume hood.[1][7]

 Avoid the formation of dust and aerosols.[7]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]
e Wash hands and skin thoroughly after handling.[1][7]

e Do not eat, drink, or smoke in the handling area.[7]

3. Disposal Plan:

o Proper disposal of 2-Bromo-3-(bromomethyl)pyridine and any contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

» All waste materials, including the chemical itself and any contaminated consumables (e.g.,
gloves, absorbent materials), must be collected in a designated, sealed, and clearly labeled
hazardous waste container.[6]

» Dispose of the chemical waste through a licensed and approved waste disposal plant.[1][7]

» Follow all local, state, and national regulations for the disposal of halogenated organic
compounds.

Emergency Procedures

Accidental Release Measures:
o Wear appropriate personal protective equipment.[1]

o Ensure adequate ventilation and evacuate unprotected personnel.[1][6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://aksci.com/sds/5361EC_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-3-bromomethyl-pyridine.htm
https://aksci.com/sds/5361EC_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-3-bromomethyl-pyridine.htm
https://www.benchchem.com/product/b1279060?utm_src=pdf-body
https://aksci.com/sds/5361EC_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-3-bromomethyl-pyridine.htm
https://www.chemicalbook.com/msds/2-bromo-3-bromomethyl-pyridine.htm
https://www.chemicalbook.com/msds/2-bromo-3-bromomethyl-pyridine.htm
https://aksci.com/sds/5361EC_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-3-bromomethyl-pyridine.htm
https://www.chemicalbook.com/msds/2-bromo-3-bromomethyl-pyridine.htm
https://www.benchchem.com/product/b1279060?utm_src=pdf-body
http://angenechemical.com/sds/4916-55-6.pdf
https://aksci.com/sds/5361EC_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-3-bromomethyl-pyridine.htm
https://aksci.com/sds/5361EC_SDS.pdf
https://aksci.com/sds/5361EC_SDS.pdf
http://angenechemical.com/sds/4916-55-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Prevent further leakage or spillage if it is safe to do so.[1]

Absorb the spill with an inert material, such as sand or a similar absorbent.[1]

Collect the absorbed material into a tightly closed container for proper disposal.[6]

Prevent the spilled material from entering drains or water courses.[1]

First Aid Measures:

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o . .
artificial respiration. Seek medical attention.[1]

[5](8]

Immediately flush skin with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[1] Seek

medical attention if irritation occurs.[1][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so.[1][7] Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion _ _ . .
unconscious person. Seek immediate medical

attention.[1]

Visual Workflows

The following diagrams illustrate the standard procedures for handling 2-Bromo-3-
(bromomethyl)pyridine and the appropriate emergency response.
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Start: Receive Chemical

i

Inspect Container for Damage

'

Store in a Cool, Dry, Well-Ventilated, Locked Area

Preparation: Don PPE in Designated Area

Handling: Use in a Chemical Fume Hood

Weighing and Transfer

Perform Experiment

Decontaminate Work Area and Equipment

Collect Waste in Labeled, Sealed Container

Dispose of Waste via Approved Facility

End of Process

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Bromo-3-(bromomethyl)pyridine.
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Spill or Exposure Occurs

Evacuate Area (if necessary)
Don Appropriate PPE

Contain Spill with Inert Material

Collect and Place in Waste Container

Type of Exposure?

Eye Contact:
Flush with water for 15 mins, seek medical aid

Ingestion

Skin Contact:
Flush with water for 15 mins, remove clothing

Inhalation:
Move to fresh air, seek medical aid

Ingestion:

Decontaminate Spill Area Rinse mouth, seek immediate medical aid

Seek Medical Attention as Needed

Click to download full resolution via product page

Caption: Emergency response protocol for accidental exposure or spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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